3-(1,3-Dioxolan-2-yl)-1-(3-fluorophenyl)propan-1-one
CAS No.: 842124-02-1
Cat. No.: VC15813370
Molecular Formula: C12H13FO3
Molecular Weight: 224.23 g/mol
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Specification
| CAS No. | 842124-02-1 |
|---|---|
| Molecular Formula | C12H13FO3 |
| Molecular Weight | 224.23 g/mol |
| IUPAC Name | 3-(1,3-dioxolan-2-yl)-1-(3-fluorophenyl)propan-1-one |
| Standard InChI | InChI=1S/C12H13FO3/c13-10-3-1-2-9(8-10)11(14)4-5-12-15-6-7-16-12/h1-3,8,12H,4-7H2 |
| Standard InChI Key | FQKMRPDWGXLDMH-UHFFFAOYSA-N |
| Canonical SMILES | C1COC(O1)CCC(=O)C2=CC(=CC=C2)F |
Introduction
Synthesis and Preparation
Synthesis of similar compounds typically involves reactions that form the propan-1-one backbone and attach the dioxolan-2-yl and fluorophenyl groups. Common methods include Friedel-Crafts acylation or Grignard reactions for forming the ketone backbone, followed by appropriate substitution reactions to introduce the dioxolan and fluorophenyl moieties.
Biological Activity
While specific biological activity data for 3-(1,3-Dioxolan-2-yl)-1-(3-fluorophenyl)propan-1-one are not available, compounds with similar structures have shown potential in various biological assays. For example, fluorinated compounds often exhibit enhanced lipophilicity, which can improve membrane permeability and biological efficacy.
Related Compounds and Their Activities
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1-(3,4-Difluorophenyl)-3-(1,3-dioxolan-2-yl)propan-1-one: This compound has a similar structure but with two fluorine atoms on the phenyl ring. It has a molecular weight of 242.22 g/mol and is identified by CAS number 842124-00-9 .
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3-(1,3-Dioxolan-2-yl)-1-(4-fluorophenyl)propan-1-one: This compound, with a single fluorine atom in the para position, has been documented with a molecular weight of 224.23 g/mol and CAS number 116332-55-9 .
Data Table: Comparison of Related Compounds
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